2-(4-Methylphenyl)ethyl 4-methylbenzenesulfonate

• CAS RN: 14503-40-3
• Molecular Formula: C16H18O3S
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 2-(4-methylphenyl)ethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C16H18O3S/c1-13-3-7-15(8-4-13)11-12-19-20(17,18)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key: DBLJZZQZTIXACJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCOS(=O)(=O)C2=CC=C(C=C2)C

Description

2-(4-Methylphenyl)ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C16H18O3S and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.8 ml of 2-p-tolylethanol are introduced into 40 ml of pyridine with ice-bath cooling, treated with 4.96 g of p-toluenesulphonyl chloride, and stirred at 0° C. for 30 minutes and at room temperature for 2 hours. The reaction mixture is then slowly stirred into about 150 g of ice/water. The precipitated product is filtered off with suction, washed a number of times with water, dissolved in methylene chloride, dried over magnesium sulphate and concentrated in vacuo. 5.8 g of 2-p-tolylethyl tosylate are obtained, which is employed in the next stage without further purification.